Cas no 339089-18-8 (N-(2,4-dimethylphenyl)-N'-2-(4-fluorophenyl)ethylethanediamide)

• Product Name: N-(2,4-dimethylphenyl)-N'-2-(4-fluorophenyl)ethylethanediamide
• CAS No: 339089-18-8
• MF: C₁₈H₁₉FN₂O₂
• MW: 314.354068040848
• CID: 5474295
• Update Time: 2025-07-16

N-(2,4-dimethylphenyl)-N'-2-(4-fluorophenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,4-dimethylphenyl)-N-[2-(4-fluorophenyl)ethyl]oxamide
• N-(2,4-dimethylphenyl)-N'-2-(4-fluorophenyl)ethylethanediamide

• Inchi： 1S/C18H19FN2O2/c1-12-3-8-16(13(2)11-12)21-18(23)17(22)20-10-9-14-4-6-15(19)7-5-14/h3-8,11H,9-10H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key： IQEMAKMOCDWFIA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)C(NCCC1=CC=C(F)C=C1)=O

Additional information on N-(2,4-dimethylphenyl)-N'-2-(4-fluorophenyl)ethylethanediamide

Comprehensive Overview of N-(2,4-dimethylphenyl)-N'-2-(4-fluorophenyl)ethylethanediamide (CAS No. 339089-18-8)

N-(2,4-dimethylphenyl)-N'-2-(4-fluorophenyl)ethylethanediamide, with the CAS number 339089-18-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This diamide derivative is characterized by its unique molecular structure, which combines a 2,4-dimethylphenyl group and a 4-fluorophenyl ethyl moiety linked through an ethanediamide bridge. Its structural complexity and functional groups make it a promising candidate for various applications, particularly in drug discovery and material science.

The compound's synthetic pathway and physicochemical properties have been extensively studied to optimize its yield and purity. Researchers have highlighted its stability under standard laboratory conditions, with a melting point and solubility profile that facilitate its use in experimental settings. The presence of the fluorophenyl group enhances its potential for interactions with biological targets, making it a subject of interest in the development of novel therapeutic agents.

In recent years, the demand for fluorinated compounds like N-(2,4-dimethylphenyl)-N'-2-(4-fluorophenyl)ethylethanediamide has surged due to their role in improving drug bioavailability and metabolic stability. This trend aligns with the growing focus on precision medicine and targeted drug delivery systems, where such compounds are often employed as intermediates or active pharmaceutical ingredients (APIs).

From an SEO perspective, users frequently search for terms like "CAS 339089-18-8 uses," "N-(2,4-dimethylphenyl)-N'-2-(4-fluorophenyl)ethylethanediamide synthesis," and "fluorinated diamides in drug development." These queries reflect the compound's relevance in contemporary research. Additionally, the rise of AI-driven drug discovery has spurred interest in how such compounds can be leveraged for high-throughput screening and molecular docking studies.

The compound's mechanism of action and potential biological activities are also hot topics. Preliminary studies suggest that it may exhibit anti-inflammatory or neuroprotective effects, though further validation is required. Its structure-activity relationship (SAR) is another area of exploration, particularly in optimizing its efficacy for specific therapeutic targets.

In the context of green chemistry, researchers are investigating eco-friendly synthesis methods for N-(2,4-dimethylphenyl)-N'-2-(4-fluorophenyl)ethylethanediamide to reduce environmental impact. This aligns with global initiatives to promote sustainable pharmaceutical manufacturing. The compound's scalability and cost-effectiveness are additional factors driving its adoption in industrial applications.

For analytical chemists, the compound's chromatographic behavior and spectroscopic fingerprints (e.g., NMR, IR, and MS data) are critical for quality control. Standardized protocols for its characterization and purity assessment are well-documented, ensuring reproducibility across studies.

In summary, N-(2,4-dimethylphenyl)-N'-2-(4-fluorophenyl)ethylethanediamide (CAS No. 339089-18-8) represents a versatile and scientifically valuable compound. Its applications span from medicinal chemistry to material science, with ongoing research uncovering new potentials. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing innovative technologies and therapeutic solutions.